Cas no 945737-64-4 (2-chloro-5-(methylamino)pyridine-4-carboxylic acid)

• Product Name: 2-chloro-5-(methylamino)pyridine-4-carboxylic acid
• CAS No: 945737-64-4
• MF: C₇H₇ClN₂O₂
• MW: 186.595680475235
• CID: 2122035
• PubChem ID: 57671532
• Update Time: 2025-10-30

2-chloro-5-(methylamino)pyridine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-chloro-5-(methylamino)isonicotinic acid
• CS-0224442
• DB-330168
• AKOS024261629
• EN300-119428
• 2-chloro-5-(methylamino)pyridine-4-carboxylic acid
• 2-CHLORO-5-METHYLAMINOISONICOTINIC ACID
• BJSUJQXOIHIPRF-UHFFFAOYSA-N
• 2-Chloro-5-(methylamino)isonicotinicacid
• 945737-64-4
• SCHEMBL1397838
• VMB73764

• Inchi： 1S/C7H7ClN2O2/c1-9-5-3-10-6(8)2-4(5)7(11)12/h2-3,9H,1H3,(H,11,12)
• InChI Key： BJSUJQXOIHIPRF-UHFFFAOYSA-N
• SMILES： ClC1=CC(C(=O)O)=C(C=N1)NC

Computed Properties

• Exact Mass: 186.0196052g/mol
• Monoisotopic Mass: 186.0196052g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 62.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids

Additional information on 2-chloro-5-(methylamino)pyridine-4-carboxylic acid

Comprehensive Overview of 2-Chloro-5-(methylamino)pyridine-4-carboxylic acid (CAS No. 945737-64-4)

2-Chloro-5-(methylamino)pyridine-4-carboxylic acid (CAS No. 945737-64-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This pyridine derivative is characterized by its unique molecular structure, which includes a chloro substituent at the 2-position and a methylamino group at the 5-position, along with a carboxylic acid functionality at the 4-position. These features make it a versatile intermediate in the synthesis of more complex molecules, particularly in the development of active pharmaceutical ingredients (APIs) and crop protection agents.

The compound's CAS number 945737-64-4 serves as a unique identifier, ensuring precise tracking in chemical databases and regulatory documentation. Researchers and manufacturers frequently search for "2-Chloro-5-(methylamino)pyridine-4-carboxylic acid synthesis" or "CAS 945737-64-4 applications" to explore its potential in drug discovery and material science. Recent trends indicate growing interest in sustainable synthesis methods for such intermediates, aligning with the global push toward green chemistry and reduced environmental impact.

One of the key applications of 2-Chloro-5-(methylamino)pyridine-4-carboxylic acid lies in its role as a building block for heterocyclic compounds. Its structural motifs are prevalent in molecules with biological activity, such as kinase inhibitors and antimicrobial agents. For instance, derivatives of this compound have been investigated for their potential in cancer therapy, a topic frequently searched in conjunction with "pyridine-based anticancer drugs." The carboxylic acid group also allows for further functionalization, enabling the creation of amides, esters, and other derivatives with tailored properties.

In the agrochemical sector, 2-Chloro-5-(methylamino)pyridine-4-carboxylic acid is explored for its utility in designing novel pesticides and herbicides. With increasing demand for eco-friendly crop solutions, researchers are leveraging its scaffold to develop compounds with lower toxicity and higher specificity. Searches for "pyridine herbicides mode of action" or "CAS 945737-64-4 in agriculture" reflect this niche interest.

From a synthetic chemistry perspective, the compound's reactivity is influenced by the interplay of its electron-withdrawing chloro group and electron-donating methylamino group. This duality makes it a valuable substrate for cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, which are pivotal in modern organic synthesis. Laboratories often query "optimized synthesis of 2-Chloro-5-(methylamino)pyridine-4-carboxylic acid" to improve yield and purity, highlighting the need for methodological advancements.

Quality control and analytical characterization of CAS 945737-64-4 are critical for ensuring its suitability in high-value applications. Techniques like HPLC, NMR, and mass spectrometry are routinely employed to verify its identity and purity. Queries such as "HPLC method for 2-Chloro-5-(methylamino)pyridine-4-carboxylic acid" underscore the importance of robust analytical protocols in industrial and academic settings.

In summary, 2-Chloro-5-(methylamino)pyridine-4-carboxylic acid (CAS No. 945737-64-4) is a multifaceted compound with broad relevance in medicinal chemistry, agrochemical development, and material science. Its structural versatility and synthetic accessibility position it as a cornerstone in the design of next-generation bioactive molecules. As research continues to evolve, this compound will likely remain a focal point for innovations addressing pressing challenges in human health and sustainable agriculture.